4-Isopropylisoxazol-3-amine

• IUPAC Name: 4-propan-2-yl-1,2-oxazol-3-amine
• InChI: InChI=1S/C6H10N2O/c1-4(2)5-3-9-8-6(5)7/h3-4H,1-2H3,(H2,7,8)
• InChI Key: KQTORQVUWILGQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CON=C1N
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol

Description

4-Isopropylisoxazol-3-amine is an organic compound with the molecular formula C6H10N2O. It’s commonly found in many commercially available drugs.

Chemical Reactions Analysis

The main chemical property of amines, including this compound, is their ability to act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 126.159. The main chemical property of amines is their ability to act as weak organic bases.

Scientific Research Applications

Agricultural Uses

4-Isopropylisoxazol-3-amine and related amines have been integral in the agricultural industry. A significant application includes the production of plant protection products. These substances are utilized to produce various insecticides, fungicides, plant growth regulators, retardants, and inhibitors of nitrification of nitrogen fertilizers. The synthesis of 3- and 4-amino-1,2,4-triazoles has been central to this application, underscoring the importance of these compounds in enhancing agricultural productivity and protection (Nazarov et al., 2021).

Medical Applications

The medical field also benefits from the properties of this compound derivatives. Compounds such as furazonal, thiotriazoline, and cardiotril are produced based on these amines. These drugs are known for their hepatoprotective, antioxidant, anti-ischemic activities, and are also used in cardiology for their anti-ischemic and membrane stabilizing effects. This indicates the compound's versatility and utility in developing pharmaceuticals aimed at treating various health conditions (Nazarov et al., 2021).

Applications in Material Science and Chemistry

Synthesis of Novel Materials

this compound derivatives have been used in synthesizing new types of salts, electrically conductive ionic liquids, corrosion inhibitors for non-ferrous metals, and catalysts for curing epoxy resins. This demonstrates the compound's role in creating materials with specific properties for various industrial applications. The versatility of these amines in forming different materials indicates their potential in advancing material science (Nazarov et al., 2022).

Advancements in Analytical Chemistry

These compounds are also being explored for the production of new reagents in analytical chemistry. This includes their use in developing proton-exchange membranes and new condensed nitrogen-containing heterocycles. The exploration of this compound in these domains underscores its potential in advancing research and development in chemistry, particularly in creating new methods and materials for various analytical processes (Nazarov et al., 2022).

Future Directions

Isoxazole and its derivatives have been the subject of research in medicinal chemistry over the past decades due to their wide spectrum of biological activities. The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Mechanism of Action

Target of Action

The primary targets of 4-Isopropylisoxazol-3-amine are currently unknown. The compound belongs to the isoxazole class of molecules, which are known to interact with a variety of biological targets . .

Mode of Action

Isoxazole derivatives are known to exhibit a wide range of biological activities, including anticancer, antibacterial, and antiviral effects . These activities suggest that this compound may interact with its targets in a way that disrupts cellular processes, but the specific mechanisms remain to be elucidated.

Biochemical Pathways

Given the diverse biological activities of isoxazole derivatives, it is likely that multiple pathways could be affected

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Based on the known activities of other isoxazole derivatives, it is possible that this compound could have anticancer, antibacterial, or antiviral effects . .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors. These might include the pH of the environment, the presence of other molecules, and temperature . .